Cas no 62496-02-0 (Pyrimidinetetramine, N2-methyl- (9CI))

• Product Name: Pyrimidinetetramine, N2-methyl- (9CI)
• CAS No: 62496-02-0
• MF: C₅H₁₀N₆
• MW: 154.173099040985
• CID: 956741
• PubChem ID: 9815244
• Update Time: 2025-04-19

Pyrimidinetetramine, N2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidinetetramine, N2-methyl- (9CI)
• N²-Methyl-2,4,5,6-pyrimidinetetramine
• 2-methylamino-4-(4-nitrophenyl)thiazole
• 2-methylamino-4,5,6-triaminopyrimidine
• 2-methylamino-4,5,6-triamino-pyrimidine
• 2-Thiazolamine, N-methyl-4-(4-nitrophenyl)-
• 4,5,6-triamino-2-methylaminopyrimidine
• 4-{4-nitrophenyl}-2-(methylamino)-1,3-thiazole
• AC1LBN02
• ACMC-20lu6n
• CTK3G5024
• N2-Methyl-pyrimidin-2,4,5,6-tetrayltetraamin
• N2-methyl-pyrimidine-2,4,5,6-tetrayltetraamine
• Oprea1_708920
• DB-130419
• N2-methyl-2,4,5,6-pyrimidinetetramine
• 62496-02-0
• SCHEMBL474962
• N2-Methylpyrimidine-2,4,5,6-tetraamine

• Inchi： 1S/C5H10N6/c1-9-5-10-3(7)2(6)4(8)11-5/h6H2,1H3,(H5,7,8,9,10,11)
• InChI Key： BOKFVQGTYYPZKJ-UHFFFAOYSA-N
• SMILES： N1C(NC)=NC(=C(C=1N)N)N

Computed Properties

• Exact Mass: 154.09669434g/mol
• Monoisotopic Mass: 154.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives